Cas no 91432-48-3 (Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI))

• Product name: Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI)
• CAS No: 91432-48-3
• MF: C₁₀H₂₀S
• MW: 172.330801963806
• CID: 808253
• PubChem ID: 124642

Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI)
• ascamycin
• Adenosine, 2-chloro-, 5'-((2-amino-1-oxopropyl)sulfamate), (S)-
• [(2R,3S,4R,5R)-5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-aminopropanoyl)sulfamate
• 91432-48-3
• DTXSID30919732
• 9-{5-O-[(2-Amino-1-hydroxypropylidene)sulfamoyl]pentofuranosyl}-2-chloro-9H-purin-6-amine
• CHEMBL3586276
• SCHEMBL13773429
• AKOS040741170
• HY-121071
• CS-0079411
• [5-(6-Amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-aminopropanoyl)sulfamate

• Inchi： InChI=1S/C13H18ClN7O7S/c1-4(15)11(24)20-29(25,26)27-2-5-7(22)8(23)12(28-5)21-3-17-6-9(16)18-13(14)19-10(6)21/h3-5,7-8,12,22-23H,2,15H2,1H3,(H,20,24)(H2,16,18,19)/t4?,5-,7-,8-,12-/m1/s1
• InChI Key： LZMCAAGVMFMSKC-IEJLNPMYSA-N
• SMILES： CC(C(=O)NS(=O)(=O)OCC1C(C(C(O1)N2C=NC3=C(N=C(N=C32)Cl)N)O)O)N

Computed Properties

• Exact Mass: 451.0676948g/mol
• Monoisotopic Mass: 451.0676948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 226Ų
• XLogP3: -2.4